57-88-5

Cholesterol

In Stock

• CAS RN:
• 57-88-5

• Formula:
• C27H46O

• InChI:
• InChI=1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3/t19?,21-,22?,23?,24?,25?,26?,27?/m0/s1

• InChIKey:
• HVYWMOMLDIMFJA-DPAQBDIFSA-N

• Water-permeable lipid and major component of all biological membranes. Distributed in body tissues, especially the brain and spinal cord. Inhibits basal channel activity in the brain. Use as emulsifying agent and liposome preparations. Active in vivo and in vitro.
  Cholesterol is a major sterol produced in mammalian cells that is required for cell viability and proliferation. It is a component of mammalian cell membranes that interacts with membrane phospholipids, sphingolipids, and proteins to influence their behavior. Cholesterol is a precursor of steroid hormones, bile acids, and the active form of vitamin D. Impaired cholesterol homeostasis is related to development of various diseases including fatty liver, diabetes, gallstones, dyslipidemia, atherosclerosis, heart attack, and stroke.
  Cholesterol is an essential lipid with an important structural role in building an...

2-(2,4-Dichlorophenyl)-1H-imidazole-4,5-dicarbonitrile

• CAS RN:
• 63857-88-5

• Formula:
• C11H4Cl2N4

• InChI:
• InChI=1S/C11H4Cl2N4/c12-6-1-2-7(8(13)3-6)11-16-9(4-14)10(5-15)17-11/h1-3H,(H,16,17)

• InChIKey:
• SIKOMCKSYMEBIK-UHFFFAOYSA-N

• 2-(2,4-Dichlorophenyl)-1H-imidazole-4,5-dicarbonitrile is a useful research compound. Its molecular formula is C11H4Cl2N4 and its molecular weight is 263.08 g/mol. The purity is usually 95%.

N-Maleoylmethionine sulfone

• CAS RN:
• 84057-88-5

• Formula:
• C9H11NO6S

• InChI:
• InChI=1S/C9H11NO6S/c1-17(15,16)5-4-6(9(13)14)10-7(11)2-3-8(10)12/h2-3,6H,4-5H2,1H3,(H,13,14)/t6-/m0/s1

• InChIKey:
• YYNDITMIOYYROY-LURJTMIESA-N

• N-Maleoylmethionine sulfone, also known as N-Maleoylmethionine sulfone, is a useful research compound. Its molecular formula is C9H11NO6S and its molecular weight is 261.25 g/mol. The purity is usually 95%.

5-cyano-6-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-2-methyl-N-phenyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 330557-88-5

• Formula:
• C26H20FN3O2S2

• InChI:
• InChI=1S/C26H20FN3O2S2/c1-16-23(25(32)30-19-6-3-2-4-7-19)24(22-8-5-13-33-22)20(14-28)26(29-16)34-15-21(31)17-9-11-18(27)12-10-17/h2-13,24,29H,15H2,1H3,(H,30,32)

• InChIKey:
• JVAHTTSWKPRGDA-UHFFFAOYSA-N

• 5-cyano-6-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-2-methyl-N-phenyl-4-(thiophen-2-yl)-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C26H20FN3O2S2 and its molecular weight is 489.58. The purity is usually 95%.

methyl 6-acetyl-2-(1,3-benzothiazole-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864857-88-5

• Formula:
• C19H17N3O4S2

• InChI:
• InChI=1S/C19H17N3O4S2/c1-10(23)22-8-7-11-14(9-22)28-17(15(11)19(25)26-2)21-16(24)18-20-12-5-3-4-6-13(12)27-18/h3-6H,7-9H2,1-2H3,(H,21,24)

• InChIKey:
• VFPONPAEUBTKFX-UHFFFAOYSA-N

• Methyl 6-acetyl-2-(1,3-benzothiazole-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C19H17N3O4S2 and its molecular weight is 415.48. The purity is usually 95%.

3-(Trifluoromethyl)-4,5,6,7-tetrahydro-3H-pyrazolo[3,4-c]pyridine hydrochloride

In Stock

• CAS RN:
• 733757-88-5

• Formula:
• C7H9ClF3N3

• InChI:
• InChI=1S/C7H8F3N3.ClH/c8-7(9,10)6-4-1-2-11-3-5(4)12-13-6;/h6,11H,1-3H2;1H

• InChIKey:
• PVXFYHHZCFRDGY-UHFFFAOYSA-N

• 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-3H-pyrazolo[3,4-c]pyridine hydrochloride is a useful research compound. Its molecular formula is C7H9ClF3N3 and its molecular weight is 227.61. The purity is usually 95%.

2,3-Dimethyl-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898757-88-5

• Formula:
• C23H27NO3

• InChI:
• InChI=1S/C23H27NO3/c1-17-4-3-5-21(18(17)2)22(25)20-8-6-19(7-9-20)16-24-12-10-23(11-13-24)26-14-15-27-23/h3-9H,10-16H2,1-2H3

• InChIKey:
• BLQADPMAUMHJSV-UHFFFAOYSA-N

• 2,3-Dimethyl-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C23H27NO3 and its molecular weight is 365.5 g/mol. The purity is usually 95%.

1-{[4-(Methylsulfanyl)phenyl]methyl}piperidin-3-amine

• CAS RN:
• 1247357-88-5

• Formula:
• C13H20N2S

• InChI:
• InChI=1S/C13H20N2S/c1-16-13-6-4-11(5-7-13)9-15-8-2-3-12(14)10-15/h4-7,12H,2-3,8-10,14H2,1H3

• InChIKey:
• RFOFZPYAEXNXLE-UHFFFAOYSA-N

• 1-{[4-(Methylsulfanyl)phenyl]methyl}piperidin-3-amine is a useful research compound. Its molecular formula is C13H20N2S and its molecular weight is 236.38 g/mol. The purity is usually 95%.

N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-5-bromofuran-2-carboxamide

In Stock

• CAS RN:
• 1797257-88-5

• Formula:
• C18H18BrN3O3

• InChI:
• InChI=1S/C18H18BrN3O3/c19-16-6-5-15(24-16)17(23)20-11-12-7-9-22(10-8-12)18-21-13-3-1-2-4-14(13)25-18/h1-6,12H,7-11H2,(H,20,23)

• InChIKey:
• ZWVXOOPJYRYRFE-UHFFFAOYSA-N

• N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-5-bromofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H18BrN3O3 and its molecular weight is 404.264. The purity is usually 95%.

N-[3-(1-Methylpyrazol-4-yl)phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361657-88-5

• Formula:
• C13H13N3O

• InChI:
• InChI=1S/C13H13N3O/c1-3-13(17)15-12-6-4-5-10(7-12)11-8-14-16(2)9-11/h3-9H,1H2,2H3,(H,15,17)

• InChIKey:
• OSEWSZFKGIFBLF-UHFFFAOYSA-N

• N-[3-(1-Methylpyrazol-4-yl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C13H13N3O and its molecular weight is 227.267. The purity is usually 95%.

3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine hydrochloride

• CAS RN:
• 1838669-70-7; 733757-88-5

• Formula:
• C7H9ClF3N3

• InChI:
• InChI=1S/C7H8F3N3.ClH/c8-7(9,10)6-4-1-2-11-3-5(4)12-13-6;/h11H,1-3H2,(H,12,13);1H

• InChIKey:
• MFPMUSNWKAXBCK-UHFFFAOYSA-N

• 3-(Trifluoromethyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine hydrochloride is a useful research compound. Its molecular formula is C7H9ClF3N3 and its molecular weight is 227.62. The purity is usually 95%.